Cas no 1995071-90-3 (1-benzyl-1H-pyrazole-3-sulfonyl chloride)

• Product Name: 1-benzyl-1H-pyrazole-3-sulfonyl chloride
• CAS No: 1995071-90-3
• MF: C₁₀H₉ClN₂O₂S
• MW: 256.708659887314
• CID: 4770546
• Update Time: 2026-02-26

1-benzyl-1H-pyrazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1H-pyrazole-3-sulfonyl chloride
• ClS(=O)(=O)C1=NN(CC2=CC=CC=C2)C=C1
• 1-benzyl-1H-pyrazole-3-sulfonyl chloride

• Inchi： 1S/C10H9ClN2O2S/c11-16(14,15)10-6-7-13(12-10)8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： HWMVWXNVIRYKBS-UHFFFAOYSA-N
• SMILES： ClS(C1C=CN(CC2C=CC=CC=2)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 322
• XLogP3: 2.2
• Topological Polar Surface Area: 60.3